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Compound of Interest

Compound Name: 6-Ethoxynicotinaldehyde

Cat. No.: B113379

An in-depth exploration of the physicochemical properties, synthesis, analysis, and potential
biological relevance of 6-Ethoxynicotinaldehyde for researchers, scientists, and drug
development professionals.

This technical guide provides a detailed overview of 6-Ethoxynicotinaldehyde (CAS No.
97455-61-3), a substituted pyridine derivative of interest in medicinal chemistry and synthetic
organic chemistry. While specific experimental data for this compound is limited in publicly
available literature, this document compiles the known information and provides context based
on structurally related compounds.

Core Physicochemical Properties

Quantitative data for 6-Ethoxynicotinaldehyde is summarized in the table below. Due to the
limited availability of experimental data, some properties of the closely related compound 6-
Methoxynicotinaldehyde are included for comparative purposes.
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6-Methoxynicotinaldehyde

Property 6-Ethoxynicotinaldehyde .

(for comparison)
CAS Number 97455-61-3 65873-72-5
Molecular Formula CsHsNO2 C7H7NO2
Molecular Weight 151.16 g/mol 137.14 g/mol
Melting Point Data not available 51-54 °C[1][2]
Boiling Point Data not available Data not available
Solubility Data not available Data not available
Appearance Solid Solid
Storage Sealed in a dry environment at Not specified

2-8°C

Synthesis and Experimental Protocols

A definitive, detailed experimental protocol for the synthesis of 6-Ethoxynicotinaldehyde is not
readily available in peer-reviewed literature. However, a plausible synthetic route can be
inferred from standard organic chemistry principles and analogous reactions. A likely approach
involves the nucleophilic aromatic substitution of a suitable precursor, such as 6-
chloronicotinaldehyde, with sodium ethoxide.

Proposed Synthesis of 6-Ethoxynicotinaldehyde:

A potential synthesis method involves the reaction of 6-chloronicotinaldehyde with sodium
ethoxide in ethanol. Sodium ethoxide, a strong nucleophile, would displace the chloride on the
pyridine ring.

Reaction: 6-chloronicotinaldehyde + CH3CH20ONa — 6-Ethoxynicotinaldehyde + NaCl
General Experimental Protocol (Hypothetical):

e Preparation of Sodium Ethoxide: Sodium metal is cautiously added to absolute ethanol
under an inert atmosphere (e.g., nitrogen or argon) at room temperature. The reaction is
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exothermic and produces hydrogen gas, so appropriate safety measures must be in place.[3]

[4115]

e Nucleophilic Substitution: A solution of 6-chloronicotinaldehyde in a suitable anhydrous
solvent (e.g., ethanol or DMF) is added dropwise to the freshly prepared sodium ethoxide
solution.

e Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC).

e Work-up and Purification: Upon completion, the reaction mixture is quenched with water and
extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined,
dried over an anhydrous salt (e.g., Naz2S0Oa), filtered, and the solvent is removed under
reduced pressure. The crude product can then be purified by column chromatography on
silica gel or by recrystallization.
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6-Ethoxynicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113379#physicochemical-properties-of-6-
ethoxynicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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